Cas no 109246-77-7 (3-methyl-n-(3-methylcyclohexyl)aniline)

• Product Name: 3-methyl-n-(3-methylcyclohexyl)aniline
• CAS No: 109246-77-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 1191232
• PubChem ID: 43107349
• Update Time: 2025-04-20

3-methyl-n-(3-methylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-n-(3-methylcyclohexyl)aniline
• 109246-77-7
• SCHEMBL19249016
• AKOS009182670
• DTXSID80655411

• Inchi： 1S/C14H21N/c1-11-5-3-7-13(9-11)15-14-8-4-6-12(2)10-14/h3,5,7,9,12,14-15H,4,6,8,10H2,1-2H3
• InChI Key： SPUOQJWSYSCGMN-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)C1CCCC(C)C1

Computed Properties

• Exact Mass: 233.17809
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 21.26